Cas no 62644-31-9 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl-)
62644-31-9 structure
Product Name:3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl-
CAS No:62644-31-9
MF:C6H8O4
MW:144.125322341919
CID:436644
PubChem ID:21397341
Update Time:2025-04-19
3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl-
- 2-hydroxy-4-methyl-3,7-dioxabicyclo[4.1.0]heptan-5-one
- SCHEMBL11758772
- 62644-31-9
- 2,3-Anhydro-6-deoxyhexopyranos-4-ulose
- DTXSID20613035
-
- Inchi: 1S/C6H8O4/c1-2-3(7)4-5(10-4)6(8)9-2/h2,4-6,8H,1H3
- InChI Key: CTXWEZMUHDMKTC-UHFFFAOYSA-N
- SMILES: O1C2C(C(C)OC(C12)O)=O
Computed Properties
- Exact Mass: 144.04224
- Monoisotopic Mass: 144.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.06
3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-hydroxy-4-methyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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